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Compound of Interest

Compound Name: Copper dichlorate tetrahydrate
CAS No.: 135821-00-0
Cat. No.: B158530

Get Quote

Synonyms: Copper dichlorate tetrahydrate; Cupric chlorate tetrahydrate; Tetraaquacopper(ll)
chlorate CAS Registry Number: 135821-00-0 (Tetrahydrate); 14721-21-2 (Anhydrous) Formula:

Executive Summary

This technical guide characterizes Copper(ll) Chlorate Tetrahydrate, a potent oxidizing agent
and coordination complex precursor. While often colloquially referred to as "copper dichlorate”
in commercial catalogs, the chemically accurate IUPAC designation is Tetraaquacopper(ll)
chlorate.

For researchers in drug development and material science, this compound serves primarily as
a labile metal precursor for synthesizing stable copper(ll) coordination complexes (e.g., with
triazole or pyridine ligands) used in biological assays or energetic material studies. Its high
solubility and weak chlorate coordination make it an ideal "copper source" where non-
coordinating anions are required, though its shock sensitivity and oxidizing power demand
rigorous handling protocols.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b158530#bc-rfq
https://www.benchchem.com/product/b158530/docs?utm_src=pdf-body#technical-monograph-physicochemical-characterization-of-copper-ii-chlorate-tetrahydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Physical & Chemical Properties[1][2][3][4][5][6][7][8]
[9][10]

The following data aggregates experimentally validated values for the tetrahydrate form.

Property Value Notes
Molecular Weight 302.51 g/mol Calculated for tetrahydrate
Light blue to blue-green Hygroscopic; turns green upon
Appearance ,
crystals dehydration
Crystal System Orthorhombic Space Group: Pcab
Density 2.26 g/cm?3 At 25°C
Dissolves in own water of
Melting Point 65 °C o
crystallization
Releases
Decomposition Temp >100 °C ’
N Extremely soluble;
Solubility (Water) ~195 g/100 mL (45 °C) o )
endothermic dissolution
N ] ) DANGER: Shock-sensitive
Solubility (Organic) Soluble in Ethanol, Acetone )
mixtures
Coordination Geometry Distorted Octahedral Exhibits Jahn-Teller Effect

Structural Insight: The Jahn-Teller Effect

In the crystal lattice, the
ion (

configuration) is coordinated by four water molecules in the equatorial plane and two chlorate
oxygens in the axial positions.[1] Due to the Jahn-Teller effect, the axial Cu-O(chlorate) bonds
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(2.396 A) are significantly longer than the equatorial Cu-O(water) bonds (1.944 A), making the
chlorate ligands labile and easily displaced by organic ligands during synthesis.

Synthesis & Preparation Protocol

Context: Copper(ll) chlorate is rarely sold in bulk due to its hygroscopicity and explosive
potential. It is standard practice to synthesize it in situ or on-demand via metathesis.

Method: Barium Chlorate Metathesis

This protocol relies on the insolubility of Barium Sulfate (

) to drive the reaction forward, leaving a pure solution of Copper Chlorate.

Reaction:

Step-by-Step Workflow

o Stoichiometric Calculation: Weigh equimolar amounts of Copper(ll) Sulfate Pentahydrate and
Barium Chlorate.

» Dissolution: Dissolve each salt separately in the minimum volume of warm deionized water
(50°C).

e Mixing: Slowly add the Barium Chlorate solution to the Copper Sulfate solution with constant
stirring. A dense white precipitate of

will form immediately.

¢ Digestion: Allow the mixture to stir at 40°C for 30 minutes to ensure complete precipitation.

« Filtration: Vacuum filter the solution through a fine-porosity frit (or 0.22 um membrane) to
remove all traces of

. The filtrate should be clear blue.

o Concentration: Evaporate the filtrate under reduced pressure (Rotavap) at < 60°C.

o Warning: Do not overheat. Above 65°C, the compound melts and may decompose.[2][1]
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o Crystallization: Cool the concentrated syrup in a desiccator over

. Blue crystals of the tetrahydrate will form.[1][3]

Process Visualization

Raw Material Dissolve | Mixing & Digestion | _Precipitation

s Clear Filtrate _ | controlled Evaporation | Concentrate rystallization Cu(ClO3)2 - 4H20
(Cus04 + Ba(ClO3)2) (40°C, 30 min) (

(Blue Crystals)

Click to download full resolution via product page
Figure 1: Metathesis synthesis workflow for high-purity Copper(ll) Chlorate Tetrahydrate.

Stability & Safety Profile (Critical)

For drug development professionals handling this compound as a reagent, the following safety
constraints are non-negotiable.

Oxidizer Hazards

Copper chlorate is a Class 2 Oxidizer.

» Incompatibility: Violent reaction/explosion on contact with sulfur, phosphorus, powdered
metals, and organic solvents (ether, alcohols) if dry.

e Mechanism: The chlorate anion (

) lowers the activation energy for combustion of organics.

Thermal Instability
e Melting: 65°C.

e Decomposition: >100°C.[4]
e Byproducts: Chlorine gas (

), Chlorine Dioxide (
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- explosive gas), and Copper Oxide (

)

Handling Protocol

o Storage: Store in a tightly sealed container within a secondary containment desiccator. Avoid
contact with wood or paper shelves.

o PPE: Neoprene gloves, safety goggles, and face shield. Work behind a blast shield if scaling
up >5g.

Applications in Research
While not a drug candidate itself,

IS a strategic reagent in:

o Coordination Chemistry:
o Used to introduce

ions with non-interfering anions. The chlorate anion coordinates weakly, allowing neutral
ligands (like pharmaceutical motifs) to displace it easily without competition from stronger
anions like chloride or sulfate.

e Energetic Materials Research:

o Precursor for high-nitrogen copper complexes (e.g., Copper(ll) chlorate complexes with 4-
amino-1,2,4-triazole) used in laser-ignitable detonators.

o Catalysis:
o Source of Lewis acidic copper for oxidation reactions where chloride ions (from

) would poison the catalyst or alter selectivity.

Coordination Logic Diagram
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Cu(CIO3)2 - 4H20 Target Ligand
(Weak Axial Ligands) (e.g., Triazole/Pyridine)

Dissociation \ _Ligand Exchange

Free Chlorate lons Stable Cu-Complex
(Non-Coordinating) (Drug/Material Candidate)

Click to download full resolution via product page
Figure 2: Ligand exchange logic using Copper Chlorate as a labile precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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